![molecular formula C7H5BrN2OS2 B1149201 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione CAS No. 113544-53-9](/img/structure/B1149201.png)
1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione
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Overview
Description
1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione is a chemical compound that belongs to the class of pyrrolopyrimidines . It has been synthesized to contain chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2 . This compound has been studied for its potential anticancer properties .
Synthesis Analysis
The synthesis of 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione involves a microwave technique, which is a new and robust approach for the preparation of this type of pyrrolo[2,3-d]pyrimidine derivatives . The chemical structure of the synthesized derivatives was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction .Molecular Structure Analysis
The molecular structure of 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione is characterized by the presence of chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2 . Further structural analysis can be performed using techniques such as X-ray diffraction .Scientific Research Applications
Synthesis and Characterization :
- Shaker et al. (2011) describe an efficient method for synthesizing pyrrolo[2,3-d]pyrimidine-2,4-dione derivatives using controlled microwave heating, characterized by elemental analysis and spectroscopy techniques (Shaker, Sadek, Hafez, & Elrady, 2011).
- Tsupak et al. (2003) focus on the reaction of pyrrolo[3,4-d]pyrimidine-2,4-dione with 1,3-diketones to form pyrimido[4',5':3,4]pyrrolo[1,2-b]pyridazine-2,4(1H,3H)-diones, highlighting the rich π-electron character of the pyrrole ring (Tsupak, Shevchenko, Pozharskii, & Tkachenko, 2003).
Novel Derivative Synthesis :
- Gatta et al. (1994) report on the synthesis of pyrrolo[2, 1-f]purine-2,4-diones, starting from specific pyrimidine derivatives, introducing a new approach for creating structurally diverse compounds (Gatta, Giudice, Borioni, & Mustazza, 1994).
Pharmacological Applications :
- Pittalà et al. (2006) discovered a new series of compounds characterized by a 1H-pyrrolo[2,3-d]-pyrimidine-2,4(3H,7H)-dione system, showing high affinity and selectivity for alpha(1)-adrenoceptor ligands, with potential implications in pharmacology (Pittalà, Romeo, Salerno, Siracusa, Modica, Materia, Mereghetti, Cagnotto, Mennini, Marucci, Angeli, & Russo, 2006).
Green Synthesis Approaches :
- Ryzhkova, Fakhrutdinov, and Elinson (2021) developed a green, non-catalytic process for synthesizing pyrrolo[2,3-d]pyrimidines, emphasizing environmentally friendly and efficient production methods (Ryzhkova, Fakhrutdinov, & Elinson, 2021).
Antimicrobial Activity :
- Sharma et al. (2011) synthesized novel pyrimidine-2,4-(1H,3H)-diones, showing promising antimicrobial activity, indicating their potential in treating infections (Sharma, Shrivastava, Singla, & Bhat, 2011).
Structural and Computational Exploration :
- Ashraf et al. (2019) conducted a study on (hydroxybenzoyl)pyrido[2,3-d]pyrimidine derivatives, using spectral techniques and computational methods for structural analysis, highlighting their potential for further exploration in various scientific applications (Ashraf, Khalid, Tahir, Yaqub, Naseer, Kamal, Saifullah, Braga, Shafiq, & Rauf, 2019).
Future Directions
properties
IUPAC Name |
1,5-dihydropyrrolo[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2/c10-5-4-3(1-2-7-4)8-6(11)9-5/h1-2,7H,(H2,8,9,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSRITDQWGPSXPQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1NC(=O)NC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30343770 |
Source
|
Record name | 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30343770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione | |
CAS RN |
65996-50-1 |
Source
|
Record name | 1H-Pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30343770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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